(E)-3-(4-Propionylphenyl)acrylic acid
Description
(E)-3-(4-Propionylphenyl)acrylic acid is a substituted acrylic acid derivative characterized by a trans (E)-configured propenoic acid backbone and a 4-propionylphenyl substituent. Its molecular formula is C₁₂H₁₂O₃, with a propionyl group (–CO–CH₂–CH₃) attached to the para position of the phenyl ring. This compound is structurally related to cinnamic acid derivatives, where the phenyl ring is modified to enhance electronic, steric, or bioactive properties.
Properties
Molecular Formula |
C12H12O3 |
|---|---|
Molecular Weight |
204.22 g/mol |
IUPAC Name |
3-(4-propanoylphenyl)prop-2-enoic acid |
InChI |
InChI=1S/C12H12O3/c1-2-11(13)10-6-3-9(4-7-10)5-8-12(14)15/h3-8H,2H2,1H3,(H,14,15) |
InChI Key |
XLSSLIFYWBFOCW-UHFFFAOYSA-N |
Canonical SMILES |
CCC(=O)C1=CC=C(C=C1)C=CC(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The biological, chemical, and physical properties of (E)-3-(4-propionylphenyl)acrylic acid can be contextualized by comparing it to structurally related compounds:
Structural Analogs with Varying Phenyl Substituents
Key Observations:
- Electronic Effects: The propionyl group (–CO–CH₂–CH₃) is less electron-withdrawing than sulfamoyl (–SO₂NH₂) but more so than acetyl (–COCH₃), influencing acidity (pKa) and reactivity .
- Bioactivity: Sulfamoyl derivatives exhibit superior antimicrobial activity compared to acetyl or propionyl analogs, likely due to enhanced hydrogen-bonding capacity with microbial targets .
- Supramolecular Behavior: Pyridinyl and sulfamoyl substituents facilitate stronger intermolecular interactions (e.g., hydrogen bonding, π–π stacking) compared to alkyl/acetyl groups, impacting crystallinity and stability .
Antimicrobial Activity Comparison
Note:
- Sulfamoyl derivatives consistently outperform acetyl/propionyl analogs due to their ability to disrupt microbial membranes and enzymes via sulfonamide-mediated interactions .
Physicochemical Properties
| Property | (E)-3-(4-Propionylphenyl)acrylic Acid | (E)-3-(4-Acetylphenyl)acrylic Acid | (E)-3-(4-Sulfamoylphenyl)acrylic Acid |
|---|---|---|---|
| Molecular Weight (g/mol) | 204.22 | 190.20 | 227.23 |
| LogP (Predicted) | 2.1 | 1.8 | 0.5 |
| Water Solubility | Low | Moderate | High |
| Melting Point | ~150–160°C (estimated) | 165–170°C | >200°C (decomposes) |
Key Insights:
- Sulfamoyl derivatives exhibit higher solubility due to polar –SO₂NH₂ groups, favoring formulation in aqueous media .
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